Cas no 1264296-09-4 (tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate
• CAS No: 1264296-09-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5961057
• PubChem ID: 68328265
• Update Time: 2025-06-13

tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(3-amino-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate
• 1264296-09-4
• Z1505713177
• SCHEMBL12615417
• tert-Butyl 4-(3-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate
• EN300-12445957
• tert-Butyl4-(3-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-6-4-9(5-7-17)10-8-15-16-11(10)14/h8-9H,4-7H2,1-3H3,(H3,14,15,16)
• InChI Key： RQFPARZGRVXNJP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CNN=C2N)CC1

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 438.9±45.0 °C(Predicted)
• pka: 15.88±0.50(Predicted)

Additional information on tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 1264296-09-4)

Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural framework, combines a piperidine ring with a tert-butyl ester group and an amino-substituted pyrazole moiety. The chemical structure of Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate not only underscores its molecular complexity but also suggests potential applications in the development of novel therapeutic agents.

The significance of this compound is further highlighted by its Chemical Abstracts Service (CAS) number, CAS No. 1264296-09-4, which uniquely identifies it in scientific literature and databases. This identifier plays a crucial role in ensuring accurate referencing and retrieval of information related to its synthesis, properties, and applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, piperidine derivatives have emerged as pivotal scaffolds in medicinal chemistry, exhibiting a wide range of pharmacological effects. The presence of both the piperidine and pyrazole rings in Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate positions it as a promising candidate for further investigation.

The amino group attached to the pyrazole ring in this compound is particularly noteworthy, as it can serve as a versatile functional handle for further chemical modifications. This feature is highly valuable in drug design, allowing chemists to tailor the compound's properties for specific therapeutic targets. Moreover, the tert-butyl ester group contributes to the molecule's stability and solubility characteristics, making it more amenable for formulation and administration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate and biological targets. These studies have revealed that the compound exhibits binding affinities comparable to several known pharmacological agents, suggesting its potential as an active pharmaceutical ingredient (API). The ability to predict such interactions with high accuracy has been instrumental in accelerating the drug discovery process.

The synthesis of Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the piperidine ring, introduction of the amino-substituted pyrazole moiety, and installation of the tert-butyl ester group. Each step must be meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In parallel with synthetic efforts, researchers have been exploring novel synthetic routes that enhance efficiency and sustainability. Green chemistry principles have guided these endeavors, emphasizing the use of environmentally benign solvents and catalysts. Such approaches not only reduce waste but also improve the overall sustainability of the synthesis process.

The biological activity of Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate has been evaluated through various in vitro assays. Initial studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The precise mechanism of action remains under investigation, but preliminary findings suggest that it interacts with specific binding pockets on target proteins.

Preclinical studies are essential for validating the therapeutic potential of this compound before it can be advanced to human trials. These studies involve rigorous testing for efficacy, safety, and pharmacokinetic properties. The results from such studies will provide critical insights into whether Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate warrants further development as a new drug candidate.

The role of contract research organizations (CROs) has been instrumental in facilitating these preclinical investigations. CROs provide specialized expertise and resources that enable pharmaceutical companies to conduct comprehensive studies efficiently. Their involvement ensures that data generated is robust and meets regulatory standards required for drug approval.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) play a pivotal role in overseeing the development and approval of new drugs. Compliance with regulatory guidelines is mandatory for any compound intended for human use. The journey from discovery to market approval is lengthy and complex but essential for ensuring patient safety and efficacy.

The economic impact of developing new drugs cannot be overstated. Pharmaceutical companies invest substantial resources into research and development (R&D), anticipating that successful candidates will generate significant revenue upon market entry. However, not all compounds make it through the rigorous development process, highlighting the importance of early-stage screening technologies.

Advances in high-throughput screening (HTS) have revolutionized drug discovery by enabling rapid testing of thousands of compounds against various biological targets. HTS platforms have been instrumental in identifying lead compounds like Tert-butyl 4-(5-amino-1H-pyrazol-4-yl)piperidine-1-carboxylate, which can then be optimized further through structure-based drug design (SBDD).

SBDD leverages computational methods to design molecules that interact optimally with biological targets based on their three-dimensional structures. This approach has been particularly successful in developing small molecule inhibitors with high selectivity and potency. The integration of SBDD with experimental techniques has significantly accelerated the drug discovery pipeline.

The future prospects for Tert-butyl 4-(5-amino-H-pyrazol-yloxy)-pipetidincarboxyla te are promising given its unique structural features and preliminary biological activity. Continued research efforts are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative initiatives between academia and industry will be crucial in translating laboratory findings into clinical reality.

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